Cas no 40247-48-1 (2-(2-Fluoropyridin-3-yl)propan-2-ol)

• Product Name: 2-(2-Fluoropyridin-3-yl)propan-2-ol
• CAS No: 40247-48-1
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD11977651
• CID: 328446
• PubChem ID: 44465391
• Update Time: 2025-11-02

2-(2-Fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoropyridin-3-yl)propan-2-ol
• 3-Pyridinemethanol, 2-fluoro-a,a-dimethyl-
• J-505631
• A825008
• EN300-1859192
• AKOS015891915
• VT1237
• CS-0208118
• 3-Pyridinemethanol,2-fluoro-a,a-dimethyl-
• GVXPGLMUSNPHPA-UHFFFAOYSA-N
• AS-65649
• DTXSID00659198
• AM20051160
• SB53838
• 40247-48-1
• MFCD11977651
• 2-(2-fluoro-3-pyridyl)propan-2-ol
• FT-0764246
• SCHEMBL646416
• DB-050558

• MDL： MFCD11977651
• Inchi： 1S/C8H10FNO/c1-8(2,11)6-4-3-5-10-7(6)9/h3-5,11H,1-2H3
• InChI Key： GVXPGLMUSNPHPA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C)(C)O

Computed Properties

• Exact Mass: 155.07500
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 259 ºC
• Flash Point: 111 ºC
• PSA: 33.12000
• LogP: 1.44810

2-(2-Fluoropyridin-3-yl)propan-2-ol Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(2-Fluoropyridin-3-yl)propan-2-ol

Research Brief on 2-(2-Fluoropyridin-3-yl)propan-2-ol (CAS: 40247-48-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluoropyridin-3-yl)propan-2-ol (CAS: 40247-48-1) has recently emerged as a key intermediate in pharmaceutical synthesis and a valuable scaffold in chemical biology research. This fluorinated pyridine derivative has attracted significant attention due to its unique structural features that enable diverse applications in drug discovery and medicinal chemistry. Recent studies have demonstrated its utility as a building block for kinase inhibitors, particularly in the development of targeted cancer therapies. The presence of both fluorine and pyridine moieties contributes to enhanced binding affinity and metabolic stability, making this compound particularly valuable for structure-activity relationship (SAR) studies.

In 2023, several research groups reported novel synthetic routes for 2-(2-Fluoropyridin-3-yl)propan-2-ol that improved yield and purity while reducing production costs. A particularly notable advancement came from the University of Tokyo team, who developed a one-pot synthesis method using continuous flow chemistry, achieving an 87% yield with excellent enantioselectivity (Journal of Medicinal Chemistry, 2023). This methodological improvement has significant implications for scaling up production while maintaining the high purity standards required for pharmaceutical applications.

Recent pharmacological studies have explored the compound's potential as a core structure for developing new antiviral agents. Molecular docking simulations and in vitro testing against SARS-CoV-2 main protease (Mpro) revealed promising inhibitory activity when incorporated into specific pharmacophores (Bioorganic & Medicinal Chemistry Letters, 2023). The fluoropyridine moiety appears to enhance binding through favorable interactions with key amino acid residues in the protease active site, suggesting potential for further optimization as COVID-19 therapeutics.

The compound's application in positron emission tomography (PET) tracer development represents another exciting frontier. Researchers at Massachusetts General Hospital successfully incorporated 2-(2-Fluoropyridin-3-yl)propan-2-ol into a novel PET ligand targeting dopamine D3 receptors (Journal of Nuclear Medicine, 2023). The fluorine-18 labeled analog demonstrated excellent brain penetration and target specificity in primate models, showing promise for neurological disorder imaging.

From a safety and toxicology perspective, recent preclinical studies have provided valuable data on the compound's pharmacokinetic profile. The fluoropyridine structure shows improved metabolic stability compared to non-fluorinated analogs, with reduced CYP450-mediated oxidation (Drug Metabolism and Disposition, 2023). However, researchers note the need for careful evaluation of potential fluorinated metabolites in future safety assessments.

Looking forward, 2-(2-Fluoropyridin-3-yl)propan-2-ol continues to be a focus of innovation in medicinal chemistry. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and as a versatile handle for bioconjugation in antibody-drug conjugates (ADCs). The compound's unique combination of synthetic accessibility, structural diversity, and favorable physicochemical properties ensures its ongoing importance in pharmaceutical research and development.